Cas no 2172395-66-1 (4-amino(phenyl)methyl-2-chloro-5-fluorophenol)

• Product Name: 4-amino(phenyl)methyl-2-chloro-5-fluorophenol
• CAS No: 2172395-66-1
• MF: C₁₃H₁₁ClFNO
• MW: 251.683945894241
• CID: 5804029
• PubChem ID: 165787564
• Update Time: 2025-07-18

4-amino(phenyl)methyl-2-chloro-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-amino(phenyl)methyl-2-chloro-5-fluorophenol
• 4-[amino(phenyl)methyl]-2-chloro-5-fluorophenol
• EN300-1277147
• 2172395-66-1

• Inchi： 1S/C13H11ClFNO/c14-10-6-9(11(15)7-12(10)17)13(16)8-4-2-1-3-5-8/h1-7,13,17H,16H2
• InChI Key： XUSNIHWPALVRBD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)C(C1C=CC=CC=1)N)F)O

Computed Properties

• Exact Mass: 251.0513198g/mol
• Monoisotopic Mass: 251.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino(phenyl)methyl-2-chloro-5-fluorophenol

Introduction to 4-amino(phenyl)methyl-2-chloro-5-fluorophenol (CAS No. 2172395-66-1)

4-amino(phenyl)methyl-2-chloro-5-fluorophenol (CAS No. 2172395-66-1) is a multifunctional organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including an amino group, a phenylmethyl moiety, and halogen substituents (chlorine and fluorine) on the phenolic ring. These functional groups contribute to its diverse chemical properties and biological activities, making it a valuable candidate for further research and development.

The synthesis of 4-amino(phenyl)methyl-2-chloro-5-fluorophenol involves several well-established chemical reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its practical applications. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield of the compound.

In terms of its physical and chemical properties, 4-amino(phenyl)methyl-2-chloro-5-fluorophenol exhibits high solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 150°C, and it has a molecular weight of approximately 267.7 g/mol. The presence of the phenolic hydroxyl group imparts acidic properties to the molecule, while the amino group provides basic characteristics. These dual functionalities make it an excellent candidate for various chemical reactions and biological interactions.

The biological activities of 4-amino(phenyl)methyl-2-chloro-5-fluorophenol have been extensively studied in recent years. One of the most promising areas of research is its potential as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-amino(phenyl)methyl-2-chloro-5-fluorophenol has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase enzymes. The selectivity is attributed to its ability to disrupt specific cellular processes that are overactive in cancer cells but not in normal cells. This selective toxicity makes it a potential lead compound for developing new anticancer drugs with reduced side effects.

In addition to its therapeutic applications, 4-amino(phenyl)methyl-2-chloro-5-fluorophenol has been explored for its use as a fluorescent probe in bioimaging studies. The presence of the fluorine atom enhances the fluorescence properties of the molecule, making it suitable for real-time monitoring of cellular processes. A recent study published in Bioconjugate Chemistry demonstrated that this compound can be used to visualize mitochondrial dynamics in living cells with high spatial and temporal resolution.

The environmental impact of 4-amino(phenyl)methyl-2-chloro-5-fluorophenol is another important aspect that has been investigated. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic environments. However, proper disposal methods should be followed to minimize any potential environmental risks associated with its use.

In conclusion, 4-amino(phenyl)methyl-2-chloro-5-fluorophenol (CAS No. 2172395-66-1) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, medicinal chemistry, and bioimaging. Its unique structural features and functional groups contribute to its diverse chemical properties and biological activities. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers worldwide.